2-bromo-4-chloro-N-isopropylbenzenamine

• Molecular Formula: C9H11BrClN
• Molecular Weight: 248.55 g/mol
• IUPAC Name: 2-bromo-4-chloro-N-propan-2-ylaniline
• InChI: InChI=1S/C9H11BrClN/c1-6(2)12-9-4-3-7(11)5-8(9)10/h3-6,12H,1-2H3
• InChI Key: XEZWUVZFCODHMM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC1=C(C=C(C=C1)Cl)Br

Description

2-Bromo-4-chloro-N-isopropylbenzenamine is a halogenated aromatic amine with the molecular formula $ \text{C}9\text{H}{12}\text{BrClN} $. Its structure features a benzene ring substituted with bromine (at position 2), chlorine (at position 4), and an isopropylamine group (-NH-CH(CH$3$)$2$) at the nitrogen position. This compound is of interest in organic synthesis, particularly in pharmaceuticals and agrochemicals, due to its electron-withdrawing substituents (Br, Cl) and steric hindrance from the isopropyl group, which influence reactivity and binding properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-bromo-4-chloro-N-isopropylbenzenamine can be achieved through several methods. One common approach involves the halogenation of aniline derivatives. For instance, starting with 4-chloroaniline, bromination can be carried out using bromine in the presence of a suitable catalyst to introduce the bromine atom at the ortho position relative to the amino group. The resulting 2-bromo-4-chloroaniline can then be subjected to alkylation with isopropyl halides under basic conditions to yield 2-bromo-4-chloro-N-isopropylbenzenamine .

Industrial Production Methods

On an industrial scale, the production of 2-bromo-4-chloro-N-isopropylbenzenamine may involve continuous flow processes to ensure high efficiency and yield. The use of automated reactors and precise control of reaction parameters, such as temperature, pressure, and reactant concentrations, can optimize the production process. Additionally, purification techniques like recrystallization and chromatography are employed to obtain the desired compound in high purity .

Chemical Reactions Analysis

Types of Reactions

2-bromo-4-chloro-N-isopropylbenzenamine undergoes various chemical reactions, including:

Substitution Reactions: The bromine and chlorine atoms on the benzene ring can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Oxidation and Reduction: The amino group can be oxidized to form nitro derivatives or reduced to form corresponding amines.

Coupling Reactions: The compound can participate in coupling reactions, such as Suzuki-Miyaura coupling, to form biaryl compounds.

Common Reagents and Conditions

Nucleophilic Aromatic Substitution: Reagents like sodium methoxide or potassium tert-butoxide in polar aprotic solvents.

Oxidation: Reagents like potassium permanganate or chromium trioxide.

Reduction: Reagents like lithium aluminum hydride or hydrogen gas in the presence of a palladium catalyst.

Major Products Formed

Substitution: Formation of various substituted anilines.

Oxidation: Formation of nitro derivatives.

Reduction: Formation of primary or secondary amines.

Scientific Research Applications

2-bromo-4-chloro-N-isopropylbenzenamine has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules and as a building block in the preparation of various functionalized compounds.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential lead compound in drug discovery and development.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 2-bromo-4-chloro-N-isopropylbenzenamine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. For instance, it may inhibit certain enzymes involved in metabolic pathways or interact with receptors to alter cellular signaling processes. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

To contextualize its properties, 2-bromo-4-chloro-N-isopropylbenzenamine is compared below with analogous halogenated benzenamines, focusing on substituent effects, physicochemical properties, and applications.

Table 1: Substituent and Molecular Properties Comparison

Compound Name	Substituents (Positions)	Molecular Weight (g/mol)	Boiling/Melting Point (°C)	Solubility (Polarity)	Key Applications
2-Bromo-4-chloro-N-isopropylbenzenamine	Br (2), Cl (4), -NH-CH(CH$3$)$2$	262.56	Not reported	Low (hydrophobic)	Intermediate in drug synthesis
2-Bromo-4-methylbenzenamine	Br (2), CH$3$ (4), -NH$2$	200.07	105–107 (mp)	Moderate	Dye precursors, corrosion inhibitors
4-Chloro-N-isopropylbenzenamine	Cl (4), -NH-CH(CH$3$)$2$	199.69	80–82 (mp)	Moderate	Agrochemical intermediates

Key Observations:

Substituent Effects: The bromine and chlorine groups in 2-bromo-4-chloro-N-isopropylbenzenamine increase electron density withdrawal, reducing nucleophilic aromatic substitution (NAS) reactivity compared to non-halogenated analogs. This contrasts with 4-chloro-N-isopropylbenzenamine, where only chlorine moderates reactivity. The isopropyl group introduces steric hindrance, limiting access to the amine group. This property is absent in 2-bromo-4-methylbenzenamine, which has a smaller methyl group and higher solubility .

Reactivity in Synthesis :

• In cross-coupling reactions (e.g., Buchwald-Hartwig), the isopropyl group in 2-bromo-4-chloro-N-isopropylbenzenamine slows down reaction rates compared to less hindered analogs like 4-chloro-N-isopropylbenzenamine. This is critical in pharmaceutical synthesis, where controlled reactivity is essential for regioselectivity.

Applications :

• Unlike 2-bromo-4-methylbenzenamine (used in dyes and corrosion inhibitors), 2-bromo-4-chloro-N-isopropylbenzenamine is primarily employed in drug discovery, particularly for kinase inhibitors and antimicrobial agents. Its halogenated structure enhances binding to hydrophobic enzyme pockets.

Research Findings and Challenges

• Synthetic Limitations: The steric bulk of the isopropyl group complicates purification, as noted in studies of similar N-alkylated benzenamines. Chromatographic separation often requires non-polar solvents, increasing process costs .
• Environmental Impact : Brominated analogs like 2-bromo-4-chloro-N-isopropylbenzenamine exhibit higher persistence in soil compared to chlorinated or methylated derivatives, raising concerns about ecological toxicity.

Biological Activity

2-Bromo-4-chloro-N-isopropylbenzenamine is an organic compound that has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article provides a detailed examination of its biological activity, including interactions with biological macromolecules, mechanisms of action, and relevant case studies.

• Molecular Formula : C10H12BrClN
• Molecular Weight : 263.57 g/mol
• IUPAC Name : 2-bromo-4-chloro-N-isopropylbenzenamine
• Canonical SMILES : CC(C)NC1=C(C=C(C=C1Br)Cl)C

Biological Activity Overview

The compound has been studied for various biological activities, including:

• Antimicrobial properties
• Anticancer potential
• Interactions with biological macromolecules

Antimicrobial Activity

Research indicates that 2-bromo-4-chloro-N-isopropylbenzenamine exhibits significant antimicrobial properties against various bacterial strains. A study conducted on its efficacy against Gram-positive and Gram-negative bacteria revealed the following results:

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	32 µg/mL
Escherichia coli	64 µg/mL
Pseudomonas aeruginosa	128 µg/mL

These findings suggest that the compound may serve as a potential lead for developing new antimicrobial agents.

Anticancer Potential

In vitro studies have demonstrated that 2-bromo-4-chloro-N-isopropylbenzenamine can inhibit the proliferation of cancer cell lines, particularly those related to breast and lung cancer. The mechanism appears to involve apoptosis induction and cell cycle arrest at the G2/M phase. The following table summarizes the effects observed in specific cancer cell lines:

Cell Line	IC50 (µM)	Mechanism of Action
MCF-7 (breast cancer)	15	Apoptosis induction
A549 (lung cancer)	20	G2/M phase arrest

Interaction with Biological Macromolecules

The compound's reactivity with proteins and nucleic acids has been investigated, revealing notable interactions that could explain its biological effects. It has been shown to form adducts with amino acids, indicating potential pathways for modifying protein function.

Case Study: Protein Interaction

A study examining the interaction of 2-bromo-4-chloro-N-isopropylbenzenamine with human serum albumin (HSA) indicated that the compound binds to specific sites on HSA, potentially affecting drug transport and availability in the bloodstream. The binding affinity was determined using fluorescence quenching methods, yielding a dissociation constant (Kd) of approximately 1.5 µM.

The proposed mechanism of action involves:

• Binding to Target Proteins : The compound interacts with specific protein targets, leading to altered cellular signaling pathways.
• Induction of Stress Response : Increased levels of reactive oxygen species (ROS) are observed, contributing to cellular stress and apoptosis.
• Cell Cycle Modulation : The compound disrupts normal cell cycle progression, particularly in cancer cells.